10-HYDROXY-9-NITROCAMPTOTHECIN
10-HYDROXY-9-NITROCAMPTOTHECIN
Brand Name:
Vulcanchem
CAS No.:
104267-73-4
VCID:
VC0011967
InChI:
InChI=1S/C20H15N3O7/c1-2-20(27)12-6-14-16-9(7-22(14)18(25)11(12)8-30-19(20)26)5-10-13(21-16)3-4-15(24)17(10)23(28)29/h3-6,24,27H,2,7-8H2,1H3/t20-/m0/s1
SMILES:
CCC1(C2=C(COC1=O)C(=O)N3CC4=CC5=C(C=CC(=C5[N+](=O)[O-])O)N=C4C3=C2)O
Molecular Formula:
C20H15N3O7
Molecular Weight:
409.3 g/mol
10-HYDROXY-9-NITROCAMPTOTHECIN
CAS No.: 104267-73-4
Main Products
VCID: VC0011967
Molecular Formula: C20H15N3O7
Molecular Weight: 409.3 g/mol
| CAS No. | 104267-73-4 |
|---|---|
| Product Name | 10-HYDROXY-9-NITROCAMPTOTHECIN |
| Molecular Formula | C20H15N3O7 |
| Molecular Weight | 409.3 g/mol |
| IUPAC Name | (19S)-19-ethyl-7,19-dihydroxy-8-nitro-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaene-14,18-dione |
| Standard InChI | InChI=1S/C20H15N3O7/c1-2-20(27)12-6-14-16-9(7-22(14)18(25)11(12)8-30-19(20)26)5-10-13(21-16)3-4-15(24)17(10)23(28)29/h3-6,24,27H,2,7-8H2,1H3/t20-/m0/s1 |
| Standard InChIKey | DTZABKRGTMUGCV-FQEVSTJZSA-N |
| Isomeric SMILES | CC[C@@]1(C2=C(COC1=O)C(=O)N3CC4=CC5=C(C=CC(=C5[N+](=O)[O-])O)N=C4C3=C2)O |
| SMILES | CCC1(C2=C(COC1=O)C(=O)N3CC4=CC5=C(C=CC(=C5[N+](=O)[O-])O)N=C4C3=C2)O |
| Canonical SMILES | CCC1(C2=C(COC1=O)C(=O)N3CC4=CC5=C(C=CC(=C5[N+](=O)[O-])O)N=C4C3=C2)O |
| PubChem Compound | 190791 |
| Last Modified | Nov 11 2021 |
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